Cas no 345264-92-8 (6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline)

6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline structure
345264-92-8 structure
Product Name:6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline
CAS No:345264-92-8
MF:C11H14FN
MW:179.233966350555
MDL:MFCD12913850
CID:2182762
PubChem ID:22556805
Update Time:2025-04-21

6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline
    • 6-fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline
    • 6-Fluoro-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
    • 345264-92-8
    • F17628
    • BS-32309
    • SCHEMBL6325616
    • 6-Fluoro-1,2,3,4-tetrahydro-4,4-dimethylquinoline
    • MFCD12913850
    • DTXSID10626417
    • SB36738
    • CS-0451404
    • DB-263870
    • 6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline
    • MDL: MFCD12913850
    • Inchi: 1S/C11H14FN/c1-11(2)5-6-13-10-4-3-8(12)7-9(10)11/h3-4,7,13H,5-6H2,1-2H3
    • InChI Key: CYJFFYMQADHIRH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C)(C)CCN2

Computed Properties

  • Exact Mass: 179.11100
  • Monoisotopic Mass: 179.111027613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.05690

6-Fluoro-4,4-dimethyl-2,3-dihydro-1H-quinoline Pricemore >>

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